Ethyl 2-chlorophenylcarbamate
Cat. No. B8810448
M. Wt: 199.63 g/mol
InChI Key: SUMRDHQNSILLDV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06939887B2
Procedure details
2-Chloroaniline (1.4463 g) was dissolved in pyridine (10 ml), and to the solution was added dropwise ethyl chloroformate (1.30 ml) under ice-cooling. After the mixture was stirred for 1 hour, 1N hydrochloric acid was added and the mixture was extracted with ethyl acetate. The organic layer was washed with 1N hydrochloric acid, and then saturated brine, dried over anhydrous magnesium sulfate, and concentrated in vacuo to give the title compound (2.2203 g, 98%).
Name
Yield
98%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:8]=[CH:7][CH:6]=[CH:5][C:3]=1[NH2:4].Cl[C:10]([O:12][CH2:13][CH3:14])=[O:11].Cl>N1C=CC=CC=1>[Cl:1][C:2]1[CH:8]=[CH:7][CH:6]=[CH:5][C:3]=1[NH:4][C:10](=[O:11])[O:12][CH2:13][CH3:14]
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Inputs
Step One
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Name
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|
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Quantity
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1.4463 g
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Type
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reactant
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Smiles
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ClC1=C(N)C=CC=C1
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|
Name
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|
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Quantity
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10 mL
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Type
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solvent
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Smiles
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N1=CC=CC=C1
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Step Two
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Name
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Quantity
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1.3 mL
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Type
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reactant
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Smiles
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ClC(=O)OCC
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Conditions
Stirring
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Type
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CUSTOM
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|
Details
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After the mixture was stirred for 1 hour
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooling
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EXTRACTION
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Type
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EXTRACTION
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Details
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the mixture was extracted with ethyl acetate
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WASH
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Type
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WASH
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Details
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The organic layer was washed with 1N hydrochloric acid
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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saturated brine, dried over anhydrous magnesium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated in vacuo
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
|
|
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Type
|
product
|
|
Smiles
|
ClC1=C(C=CC=C1)NC(OCC)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.2203 g | |
| YIELD: PERCENTYIELD | 98% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
